Cas no 88175-74-0 (1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-
• CAS No: 88175-74-0
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 642086
• PubChem ID: 71410280
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-
• 2-propanoyl-5-(2,4,6-trimethoxyphenyl)cyclohexane-1,3-dione
• DTXSID90829969
• 88175-74-0

• Inchi： 1S/C18H22O6/c1-5-12(19)18-13(20)6-10(7-14(18)21)17-15(23-3)8-11(22-2)9-16(17)24-4/h8-10,18H,5-7H2,1-4H3
• InChI Key： WUZWHFUYAZTHNK-UHFFFAOYSA-N
• SMILES： O=C1C(C(CC)=O)C(CC(C2C(=CC(=CC=2OC)OC)OC)C1)=O

Computed Properties

• Exact Mass: 334.14163842g/mol
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų